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Compound of Interest

Compound Name: 1-Octen-3-one-d3

Cat. No.: B12367142 Get Quote

Essential Safety and Handling Guide for 1-
Octen-3-one-d3
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 1-Octen-3-one-d3, including operational and disposal plans.

Hazard Identification and Personal Protective
Equipment
1-Octen-3-one-d3, a deuterated form of 1-Octen-3-one, should be handled with the same

precautions as its non-deuterated counterpart. The primary hazards include flammability, oral

toxicity, and skin and eye irritation.[1][2] Adherence to proper personal protective equipment

(PPE) protocols is crucial to mitigate risks.

Recommended Personal Protective Equipment (PPE)
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PPE Category Item Specification

Eye Protection Safety Goggles

Tightly fitting, conforming to

EN 166 (EU) or NIOSH (US)

standards.[1]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves may offer splash

protection, but prolonged

contact should be avoided as

they may not be suitable for all

ketones.[3] For extended

handling, ketone-resistant

gloves are recommended.[4]

Always consult the glove

manufacturer's resistance

guide.

Body Protection Laboratory Coat
Flame-retardant and

impervious clothing.[1]

Respiratory Protection Full-Face Respirator

Required if exposure limits are

exceeded or if irritation is

experienced.[1]

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining a safe laboratory

environment.

Ventilation: Always handle 1-Octen-3-one-d3 in a well-ventilated area, preferably within a

chemical fume hood.[1][2]

Ignition Sources: Keep the compound away from heat, sparks, open flames, and other

ignition sources.[2][5] Use non-sparking tools and explosion-proof equipment.[2][5]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place, protected

from sunlight.[1][2] Refrigeration is recommended for long-term storage.[5]
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Hygiene: Wash hands thoroughly after handling.[1][5] Do not eat, drink, or smoke in the work

area.[1]

Accidental Release and First Aid Measures
In the event of an accidental release or exposure, immediate and appropriate action is

necessary.

Spill Response
Evacuate: Clear the area of all personnel.

Ventilate: Ensure adequate ventilation.

Containment: Use an absorbent material like sand or earth to contain the spill.

Collection: Collect the absorbed material into a suitable container for disposal.

Decontamination: Clean the spill area thoroughly.

First Aid
Exposure Route First Aid Procedure

Eye Contact

Immediately flush with plenty of water for at

least 15 minutes, including under the eyelids.

Seek medical attention.[5]

Skin Contact

Wash off immediately with plenty of soap and

water. Remove contaminated clothing. If skin

irritation persists, seek medical attention.[5][6]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a poison center or doctor if you

feel unwell.[1][5]

Inhalation

Move to fresh air. If breathing is difficult, provide

oxygen. Seek medical attention if symptoms

persist.[5][6]
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Disposal Plan
Deuterated compounds should be disposed of as hazardous chemical waste in accordance

with local, state, and federal regulations.

Waste Collection: Collect waste 1-Octen-3-one-d3 and any contaminated materials in a

clearly labeled, sealed container.

Segregation: Do not mix with other waste streams unless explicitly permitted by your

institution's waste management guidelines.

Disposal Route: Dispose of the waste through an approved hazardous waste disposal

company.[5] Do not pour down the drain.

Safe Handling Workflow
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Caption: Workflow for the safe handling and disposal of 1-Octen-3-one-d3.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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